![molecular formula C7H9F2N3 B1529515 5-(3,3-Difluorocyclobutyl)-1H-pyrazol-3-amine CAS No. 1425931-95-8](/img/structure/B1529515.png)
5-(3,3-Difluorocyclobutyl)-1H-pyrazol-3-amine
Overview
Description
5-(3,3-Difluorocyclobutyl)-1H-pyrazol-3-amine is a chemical compound with potential applications in scientific research. It is related to other compounds such as (3,3-Difluorocyclobutyl)methanol and N-(3,3-Difluorocyclobutyl)formamide .
Synthesis Analysis
The synthesis of this compound involves the reaction of this compound with DIPEA and 2,4-dichloropyrimidine in DMSO . An approach for the multigram synthesis of 3,3-difluorocyclobutyl-substituted building blocks, which could potentially be used in the synthesis of this compound, has been described .Scientific Research Applications
Design and Synthesis of Antitumor Agents
Research highlights the synthesis of pyrazol-5-amine derivatives, including structures similar to 5-(3,3-Difluorocyclobutyl)-1H-pyrazol-3-amine, for their potential antitumor properties. A study demonstrated the design, synthesis, and biological evaluation of 3-aryl-4-alkylpyrazol-5-amines, revealing compound 5h's anti-proliferation activities against tumor cells, suggesting its promise as a scaffold for developing novel antitumor drugs (Shuchao Ma et al., 2020).
Heterocyclic Dyes and Absorption Spectra
Another application involves the synthesis of novel heterocyclic disazo dyes derived from pyridone and pyrazolone derivatives, illustrating the utility of pyrazol-5-amine-based compounds in developing dyes with unique absorption spectra characteristics (F. Karcı, 2008).
Antibacterial Activity
The multicomponent synthesis of novel heterocyclic scaffolds incorporating pyrazol-5-amine units has been found to exhibit notable antibacterial activities. This application underscores the compound's potential in contributing to the development of new antibacterial agents (Liliya V Frolova et al., 2011).
Development of Drug Discovery Libraries
Efficient one-pot synthesis methods utilizing pyrazol-5-amine derivatives have been developed for constructing diverse heterocyclic ketene aminal libraries. These libraries serve as valuable resources for drug discovery, demonstrating the compound's role in facilitating the exploration of new pharmaceuticals (Fuchao Yu et al., 2013).
Fluorinated Heterocyclic Scaffolds
Research into the synthesis of fluorinated heterocyclic scaffolds, including derivatives of pyrazolo[4,3-c]pyridine-3-amine, highlights the compound's utility in generating novel functionalized molecules with potential applications in material science and pharmacology (C. N. Revanna et al., 2013).
Properties
IUPAC Name |
5-(3,3-difluorocyclobutyl)-1H-pyrazol-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9F2N3/c8-7(9)2-4(3-7)5-1-6(10)12-11-5/h1,4H,2-3H2,(H3,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKDVKFLSPHLDGJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC1(F)F)C2=CC(=NN2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9F2N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.